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Compound of Interest

Compound Name: Bzl-ile-ome hcl

Cat. No.: B1442845 Get Quote

An In-depth Technical Guide on N-α-Benzyl-L-isoleucine methyl ester hydrochloride (Bzl-Ile-
OMe HCl) as a Core Building Block in Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-α-Benzyl-L-isoleucine methyl ester hydrochloride (Bzl-Ile-OMe HCl) is a chiral amino acid

derivative that serves as a crucial building block in synthetic organic chemistry, particularly in

the field of peptide synthesis and drug discovery. Its unique structural features, including the N-

benzyl protecting group and the methyl ester at the C-terminus, offer distinct advantages in the

construction of complex peptide chains and other bioactive molecules. This technical guide

provides a comprehensive overview of the physicochemical properties, synthesis, and

applications of Bzl-Ile-OMe HCl, with a focus on its role as a versatile synthetic intermediate.

Detailed experimental protocols and quantitative data are presented to facilitate its effective

utilization in the laboratory.

Physicochemical Properties
Bzl-Ile-OMe HCl is a white crystalline powder that is valued for its stability and defined

stereochemistry. The presence of the benzyl group on the alpha-amino group provides steric

hindrance that can influence the conformational properties of peptides and protect the amine

from unwanted side reactions during synthesis.
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Property Value Reference

Chemical Name
N-alpha-Benzyl-L-isoleucine

methyl ester hydrochloride
Chem-Impex

Synonyms Bzl-Ile-OMe HCl Chem-Impex

CAS Number 209325-69-9 Chem-Impex

Molecular Formula C₁₄H₂₁NO₂·HCl Chem-Impex

Molecular Weight 271.82 g/mol Chem-Impex

Appearance White crystalline powder Chem-Impex

Melting Point 176-182 °C Chem-Impex

Purity ≥ 99% (HPLC) Chem-Impex

Optical Rotation
[α]D20 = +26 ± 2º (c=1 in

MeOH)
Chem-Impex

Storage 2-8 °C Iris Biotech GmbH[1]

Synthesis of Bzl-Ile-OMe HCl
The synthesis of Bzl-Ile-OMe HCl is typically achieved through a two-step process starting

from the commercially available L-isoleucine. The first step involves the esterification of the

carboxylic acid, followed by the N-benzylation of the amino group.

Logical Workflow for Synthesis
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Step 1: Esterification

Step 2: N-Benzylation

L-Isoleucine

Methanol (MeOH)
Thionyl Chloride (SOCl₂)

  Esterification

L-Isoleucine methyl ester HCl

Benzaldehyde

  Reductive Amination

Sodium Triacetoxyborohydride
(NaBH(OAc)₃)

Bzl-Ile-OMe HCl

Click to download full resolution via product page

Synthetic pathway for Bzl-Ile-OMe HCl.

Experimental Protocol: Synthesis of Bzl-Ile-OMe HCl
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Step 1: Synthesis of L-Isoleucine methyl ester hydrochloride

To a suspension of L-isoleucine (1 equiv.) in anhydrous methanol at 0 °C, slowly add thionyl

chloride (1.2 equiv.).

Allow the reaction mixture to warm to room temperature and stir for 24 hours.

The solvent is then removed under reduced pressure to yield L-isoleucine methyl ester

hydrochloride as a white solid, which can be used in the next step without further purification.

Step 2: Synthesis of N-α-Benzyl-L-isoleucine methyl ester hydrochloride (Reductive Amination)

Dissolve L-isoleucine methyl ester hydrochloride (1 equiv.) in anhydrous dichloromethane

(DCM).

Add benzaldehyde (1.1 equiv.) and triethylamine (1.1 equiv.) to the solution and stir for 1

hour at room temperature to form the imine intermediate.

Cool the reaction mixture to 0 °C and add sodium triacetoxyborohydride (1.5 equiv.) portion-

wise.

Allow the reaction to warm to room temperature and stir for 12-16 hours.

Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

Extract the aqueous layer with DCM. The combined organic layers are washed with brine,

dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

The crude product is purified by column chromatography on silica gel.

The purified N-α-Benzyl-L-isoleucine methyl ester is dissolved in diethyl ether and treated

with a solution of HCl in diethyl ether to precipitate the hydrochloride salt.

The resulting white solid is collected by filtration and dried under vacuum to afford Bzl-Ile-
OMe HCl.

Role as a Building Block in Peptide Synthesis
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Bzl-Ile-OMe HCl is a valuable building block for the synthesis of peptides. The N-benzyl group

serves as a stable protecting group that can be removed under specific conditions, typically

through catalytic hydrogenation. The methyl ester protects the C-terminus and can be

hydrolyzed to the free carboxylic acid for further coupling reactions.

General Workflow for Dipeptide Synthesis

Bzl-Ile-OMe HCl

Base (e.g., DIEA)

  Neutralization

N-Benzyl-L-isoleucine
methyl ester (Free Amine)

Coupling Reagent
(e.g., DCC/HOBt)

  Coupling

N-Protected Amino Acid
(e.g., Boc-Ala-OH)

  Activation

Protected Dipeptide
(Boc-Ala-Bzl-Ile-OMe)

Click to download full resolution via product page

Use of Bzl-Ile-OMe HCl in peptide synthesis.

Experimental Protocol: Dipeptide Synthesis using Bzl-
Ile-OMe HCl
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Synthesis of Boc-Ala-Bzl-Ile-OMe

Dissolve Bzl-Ile-OMe HCl (1 equiv.) in anhydrous dichloromethane (DCM) and cool to 0 °C.

Add N,N-diisopropylethylamine (DIEA) (1.1 equiv.) to neutralize the hydrochloride salt and

stir for 15 minutes.

In a separate flask, dissolve N-Boc-L-alanine (Boc-Ala-OH) (1 equiv.) and 1-

hydroxybenzotriazole (HOBt) (1.1 equiv.) in anhydrous DCM.

Add N,N'-dicyclohexylcarbodiimide (DCC) (1.1 equiv.) to the Boc-Ala-OH solution at 0 °C and

stir for 30 minutes.

Add the activated Boc-Ala-OH solution to the solution of the free Bzl-Ile-OMe and allow the

reaction to warm to room temperature and stir for 12 hours.

Filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct.

Wash the filtrate with 1N HCl, saturated aqueous sodium bicarbonate, and brine.

Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel to yield the protected

dipeptide, Boc-Ala-Bzl-Ile-OMe.

Quantitative Data from a Representative Dipeptide
Coupling
While specific data for the coupling of Boc-Ala-OH with Bzl-Ile-OMe is not readily available in

the literature, similar peptide couplings reported in literature for related building blocks can

provide an expected range for yield and purity.
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Product
Coupling
Reagents

Solvent Yield (%) Purity (HPLC)

Boc-Ser(Bzl)-Ile-

OMe
Not specified Not specified Not specified 96.1%

Boc-Met-Ile-OMe Not specified Not specified Not specified 97.9%

Data is illustrative and based on similar compounds reported in the literature.

Conclusion
N-α-Benzyl-L-isoleucine methyl ester hydrochloride is a highly valuable and versatile building

block for synthetic chemists. Its well-defined structure and physicochemical properties make it

an excellent starting material for the synthesis of complex peptides and other chiral molecules.

The experimental protocols provided in this guide offer a practical framework for the synthesis

and application of Bzl-Ile-OMe HCl. As the demand for novel therapeutics and complex organic

molecules continues to grow, the importance of such chiral building blocks in enabling

innovative research and development is paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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